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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the Audio-Magnetotelluric (AMT)

method, a passive electromagnetic geophysical technique used to infer the subsurface

electrical resistivity structure. The guide covers the fundamental theory, data acquisition

protocols, processing methodologies, and interpretation of AMT data, with a focus on

applications relevant to researchers and scientists.

Core Principles of the Audio-Magnetotelluric Method
The Audio-Magnetotelluric (AMT) method is a higher-frequency adaptation of the

Magnetotelluric (MT) method. It utilizes naturally occurring electromagnetic (EM) waves as a

source to probe the Earth's subsurface. These natural EM signals are generated by worldwide

thunderstorm activity (lightning discharges) in the audio frequency range (typically 1 Hz to 20

kHz) and by the interaction of the solar wind with the Earth's magnetosphere at lower

frequencies.

As these EM waves propagate from the atmosphere and diffuse into the Earth, they induce a

secondary telluric current within the subsurface. The magnitude and phase of these telluric

currents are influenced by the electrical resistivity of the rocks and minerals they travel through.

By simultaneously measuring the orthogonal components of the electric field (E) and the

magnetic field (H) at the Earth's surface, the impedance (Z) of the subsurface can be

determined.
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The fundamental relationship in magnetotellurics is given by:

E = Z * H

where E is the electric field, H is the magnetic field, and Z is the impedance tensor. The

impedance is a complex quantity that contains information about the magnitude and phase

difference between the electric and magnetic fields.

From the impedance, the apparent resistivity (ρa) and phase (φ) can be calculated. The

apparent resistivity is a frequency-dependent value that represents a weighted average of the

true resistivities of the subsurface materials at a given depth. The phase is the phase shift

between the electric and magnetic fields and is sensitive to changes in resistivity with depth.

The depth of investigation in an AMT survey is inversely proportional to the frequency of the

EM waves – higher frequencies provide information about the shallow subsurface, while lower

frequencies penetrate deeper into the Earth. This relationship is governed by the concept of

"skin depth," which is the depth at which the amplitude of the EM wave is attenuated to 1/e

(approximately 37%) of its surface value.

Data Presentation: Quantitative Resistivity Data
The electrical resistivity of rocks and minerals is a critical parameter in the interpretation of AMT

data. The following tables summarize typical resistivity values for a range of common

geological materials. These values can be used for preliminary interpretation and for

constraining inversion models.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 11 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b051145?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Material Resistivity (Ω·m)

Igneous and Metamorphic Rocks

Granite 100 - 1,000,000

Basalt (unweathered) 100 - 10,000

Gabbro 1,000 - 1,000,000

Schist 20 - 1,000

Gneiss 100 - 10,000

Quartzite 1,000 - 1,000,000

Slate 10 - 1,000

Sedimentary Rocks

Sandstone 1 - 10,000

Shale 1 - 100

Limestone 50 - 10,000

Dolomite 100 - 20,000

Conglomerate 100 - 10,000

Ores and Minerals

Pyrite 0.001 - 1

Chalcopyrite 0.001 - 1

Galena 0.0001 - 0.1

Sphalerite 100 - 1,000,000

Graphite 0.0001 - 0.1

Hematite 1 - 1,000,000

Magnetite 0.01 - 100

Other Materials
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Clay 1 - 100

Alluvium/Gravel (dry) 100 - 1,000

Alluvium/Gravel (saturated) 10 - 100

Groundwater (fresh) 10 - 100

Groundwater (saline) 0.1 - 10

Table 1: Typical Electrical Resistivity of Rocks and Minerals.

Survey Parameter Typical Value/Range Considerations

Frequency Range 10 kHz - 1 Hz

Higher frequencies for shallow

targets, lower frequencies for

deeper targets.

Station Spacing 50 m - 500 m

Depends on the desired lateral

resolution and the scale of the

target.

Recording Time
30 minutes - 2 hours per

station

Longer recording times are

needed in areas with low

signal strength or high cultural

noise.

Electric Dipole Length 25 m - 100 m

Shorter dipoles for higher

resolution of near-surface

features.

Remote Reference Distance > 5 km

Should be located in a low-

noise environment to

effectively cancel out cultural

noise.

Table 2: Typical Audio-Magnetotelluric (AMT) Survey Parameters.

Experimental Protocols
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A successful AMT survey requires careful planning and execution. The following sections

outline the detailed methodologies for key experiments.

Survey Design
Define the Exploration Target: Clearly define the geological question to be answered. This

will dictate the required depth of investigation and the necessary resolution.

Determine the Required Frequency Range: Based on the target depth, select the appropriate

frequency range for data acquisition.

Plan the Survey Layout: Design the survey lines and station locations to adequately cover

the area of interest. The station spacing should be fine enough to resolve the target features.

For 2D surveys, lines should be oriented perpendicular to the expected geological strike.

Remote Reference Site Selection: Identify a suitable location for the remote reference

station. This site should be far from sources of cultural electromagnetic noise (e.g., power

lines, pipelines, buildings) to ensure high-quality data.

Field Data Acquisition
Site Preparation: At each measurement station, clear a small area for the equipment. Ensure

the ground is suitable for burying the magnetic field sensors and inserting the electric field

electrodes.

Equipment Layout:

Place the data acquisition unit at the center of the station.

Lay out two orthogonal electric dipoles (typically North-South and East-West). Each dipole

consists of two non-polarizing electrodes inserted into the ground at a set distance (e.g.,

50 meters).

Bury the three orthogonal induction coil magnetometers (Hx, Hy, and Hz) in shallow pits to

shield them from wind and temperature variations. Ensure they are level and oriented

correctly (North-South, East-West, and vertical).

Electrode Installation:
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Dig small holes for the electrodes.

To improve the electrical contact with the ground, create a mud slurry using bentonite or

saltwater in the holes before inserting the electrodes. This is especially important in

resistive ground.

Cable Connections: Connect the electrodes and magnetometers to the data acquisition unit.

System Checks: Power on the system and perform initial checks to ensure all sensors are

functioning correctly and recording data. Check for any obvious sources of noise.

Data Recording: Initiate the data recording. The recording time will depend on the signal

strength and the desired data quality. Monitor the data in real-time if possible.

Remote Reference Station: Set up the remote reference station in a similar manner,

recording at least the two horizontal magnetic field components (Hx and Hy) simultaneously

with the local station.

Mandatory Visualizations
Audio-Magnetotelluric (AMT) Workflow
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1. Survey Planning & Design

2. Data Acquisition

3. Data Processing

4. Data Inversion & Modeling

5. Interpretation

Define Objectives

Select Frequency Range

Design Survey Layout

Instrument Setup

Record Time Series (E & H fields)

Quality Control

Fourier Transform

Robust Estimation

Calculate Apparent Resistivity & Phase

1D/2D/3D Inversion

Generate Resistivity Model

Geological Interpretation

Target Delineation

Click to download full resolution via product page

Caption: A flowchart illustrating the major stages of an Audio-Magnetotelluric (AMT) survey.
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AMT Data Acquisition Setup

Measurement Station

Remote Reference Station

Data Logger

E-field (N-S) E-field (E-W) H-field (N-S) H-field (E-W) H-field (Vertical) Remote Logger

Noise Cancellation

H-field (N-S) H-field (E-W)

Click to download full resolution via product page

Caption: A schematic of a typical 5-component AMT data acquisition station with a remote

reference.

AMT Data Processing Workflow
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Time Series Data (E, H)

Fourier Transform

Cross-Power Spectra

Robust Estimation of Impedance Tensor (Z)

Calculate Apparent Resistivity & Phase

Static Shift Correction

Final Data for Inversion

Remote Reference H-field

Click to download full resolution via product page

Caption: A detailed workflow for processing raw AMT time-series data to obtain apparent

resistivity.

Data Processing and Inversion
Data Processing
Raw AMT data consists of time series of the electric and magnetic field components. These

time series are processed to obtain the frequency-dependent impedance tensor, from which
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the apparent resistivity and phase are calculated. The main steps in data processing are:

Fourier Transformation: The time series data are transformed into the frequency domain

using the Fast Fourier Transform (FFT) algorithm.

Cross-Power Spectra Calculation: The cross-power spectra between the electric and

magnetic field components are calculated.

Robust Estimation: Robust statistical methods are employed to estimate the impedance

tensor. These methods are designed to minimize the influence of noise and outliers in the

data. The use of a remote reference station is crucial in this step to remove correlated noise

between the local and remote magnetic fields.

Calculation of Apparent Resistivity and Phase: The apparent resistivity and phase are

calculated from the elements of the impedance tensor

To cite this document: BenchChem. [In-Depth Technical Guide to Audio-Magnetotelluric
(AMT) Theory and Background]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b051145#audio-magnetotelluric-theory-and-
background]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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